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Compound of Interest

Compound Name: Disperse Orange 1

Cat. No.: B1670848

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical compound with the
molecular formula C18H14N402, commonly known as Disperse Orange 1. It details the
compound's physicochemical properties, synthesis, and, most notably, its biological activities,
including its cytotoxic and genotoxic effects. This document is intended for researchers,
scientists, and professionals in drug development who are interested in the potential
applications and mechanisms of action of this and similar azo compounds. The guide includes
a detailed synthesis protocol, a summary of its biological impact with a focus on its effects on
cancer cell lines, and a proposed signaling pathway for its induced apoptosis.

Introduction

Disperse Orange 1, also identified by its IUPAC name 4-((4-nitrophenyl)diazenyl)-N-
phenylaniline, is a monoazo dye.[1] While historically used in the textile industry for dyeing
synthetic fibers, recent scientific investigations have revealed significant biological activities
that warrant further exploration, particularly in the fields of toxicology and oncology. This guide
aims to consolidate the available scientific data on Disperse Orange 1, providing a valuable
resource for its study and potential applications beyond its traditional use as a colorant.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1670848?utm_src=pdf-interest
https://www.benchchem.com/product/b1670848?utm_src=pdf-body
https://www.benchchem.com/product/b1670848?utm_src=pdf-body
https://fadibouabdallah.wordpress.com/wp-content/uploads/2013/05/the-kinetics-of-the-cis-to-trans-thermal-isomerization-of-4anilino4nitroazobenzene.pdf
https://www.benchchem.com/product/b1670848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Disperse Orange 1 is an organic compound with the molecular formula C18H14N402. A
summary of its key physicochemical properties is presented in Table 1.

Property Value Reference
Molecular Formula C18H14N402 [1]
Molecular Weight 318.33 g/mol [1]

4-((4-nitrophenyl)diazenyl)-N-
IUPAC Name (« p ¥ v [1]
phenylaniline

4-Anilino-4'-nitroazobenzene,

Synonyms C.1. 11080, C.I. Disperse [1]
Orange 1

CAS Number 2581-69-3

Appearance Red-light orange solid

Melting Point 151 °C

Solubilit Soluble in most organic
olubility . _
solvents, insoluble in water.

Synthesis

The synthesis of Disperse Orange 1 is a classic example of an azo coupling reaction, which

involves two main stages: diazotization of a primary aromatic amine followed by coupling with
an electron-rich coupling agent. In this case, 4-nitroaniline is diazotized and then coupled with
N-phenylaniline (diphenylamine).

Experimental Protocol: Synthesis of Disperse Orange 1

This protocol outlines the laboratory-scale synthesis of 4-((4-nitrophenyl)diazenyl)-N-
phenylaniline.

Materials:

e 4-Nitroaniline
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» Concentrated Hydrochloric Acid (HCI)
e Sodium Nitrite (NaNO2)

e N-phenylaniline (Diphenylamine)

e Sodium Hydroxide (NaOH)

e Ethanol

e Ice

Procedure:

Step 1: Diazotization of 4-Nitroaniline

e In a 250 mL beaker, dissolve 1.38 g (0.01 mol) of 4-nitroaniline in 5 mL of concentrated
hydrochloric acid and 10 mL of water.

e Cool the resulting solution to 0-5 °C in an ice bath with continuous stirring.

 In a separate beaker, prepare a solution of 0.7 g (0.01 mol) of sodium nitrite in 5 mL of water
and cool it in an ice bath.

e Slowly add the cold sodium nitrite solution dropwise to the cold 4-nitroaniline hydrochloride
solution. Ensure the temperature is maintained below 5 °C throughout the addition.

o Continue stirring the mixture for 20-30 minutes after the addition is complete to ensure the
full formation of the 4-nitrobenzenediazonium chloride solution.

Step 2: Azo Coupling with N-phenylaniline
e In a 500 mL beaker, dissolve 1.69 g (0.01 mol) of N-phenylaniline in 50 mL of ethanol.
e Cool this solution in an ice bath.

» Slowly add the freshly prepared, cold 4-nitrobenzenediazonium chloride solution to the cold
N-phenylaniline solution with vigorous stirring.
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» A colored precipitate of Disperse Orange 1 will begin to form. To promote the coupling
reaction, slowly add a 10% aqueous solution of sodium hydroxide until the reaction mixture
is slightly alkaline.

e Continue to stir the reaction mixture in the ice bath for an additional 1-2 hours to ensure the
completion of the reaction.

Step 3: Isolation and Purification
« |solate the crude Disperse Orange 1 by vacuum filtration.

e Wash the precipitate with cold water to remove any unreacted salts and other water-soluble
impurities.

e The crude product can be further purified by recrystallization from a suitable solvent, such as
ethanol, to yield the final product.

Synthesis Workflow Diagram
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Step 1: Diazotization

4-Nitroaniline HCI, H20 NaNO2 Ice Bath (0-5 °C)

+ HCI, H20

Step 2: Azo Coupling

N-phenylaniline Ethanol NaOH Ice Bath

+ Ethanol pH adjustment
A/

Crude Disperse Orange 1 o BRI -

g 4-Nitrobenzenediazonium Chloride

Y

Step 3: Purification
A4

Filtration

Recrystallization

Pure Disperse Orange 1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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